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Compound of Interest

Compound Name: Tripropylammonium chloride

CAS No.: 14488-44-9

Cat. No.: B12781274

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and applications of tripropylammonium chloride. The information is presented to be a

valuable resource for professionals in research, science, and drug development.

Molecular Structure and Properties
Tripropylammonium chloride is a quaternary ammonium salt with the chemical formula

C₉H₂₂ClN.[1][2] It is composed of a positively charged tripropylammonium cation and a

negatively charged chloride anion.

1.1. Tripropylammonium Cation

The central nitrogen atom in the tripropylammonium cation is bonded to three propyl groups

and one hydrogen atom. This arrangement results in a tetrahedral geometry around the

nitrogen atom, consistent with sp³ hybridization, with bond angles approximating 109.5°.[1]

1.2. Chloride Anion
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The chloride anion (Cl⁻) is a single chlorine atom that has gained an electron, resulting in a

negative charge. In the solid state of tripropylammonium chloride, this anion is held in the

crystal lattice through electrostatic interactions with the positively charged tripropylammonium

cations.

1.3. Physicochemical Properties

The following table summarizes the key physicochemical properties of tripropylammonium
chloride.

Property Value

Molecular Formula C₉H₂₂ClN

Molecular Weight 179.73 g/mol [1][2]

Appearance White to off-white solid[3]

Solubility Soluble in water and various organic solvents.[4]

Hygroscopicity Hygroscopic (absorbs moisture from the air).[3]

1.4. Structural Data

As of the latest literature review, a definitive crystal structure for tripropylammonium chloride
has not been published in publicly accessible databases. Therefore, precise, experimentally

determined bond lengths, bond angles, and crystal lattice parameters are not available.

However, based on data from closely related compounds like diisopropylammonium chloride,

the following table provides estimated values for the tripropylammonium cation.[5]
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Parameter Estimated Value

C-N Bond Length ~1.50 Å

C-C Bond Length ~1.52 Å

C-H Bond Length ~1.09 Å

N-H Bond Length ~1.02 Å

C-N-C Bond Angle ~109.5°

C-C-C Bond Angle ~109.5°

H-C-H Bond Angle ~109.5°

Note: These are estimated values and should be treated with caution. Definitive values can

only be obtained through experimental determination via techniques such as X-ray

crystallography.

Experimental Protocols
2.1. Synthesis of Tripropylammonium Chloride

The most common method for synthesizing tripropylammonium chloride is through the

neutralization reaction of tripropylamine with hydrochloric acid.[6]

Experimental Protocol:

Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic

stirrer and a dropping funnel.

Reactants: Dissolve a known molar amount of tripropylamine in a suitable solvent, such as

diethyl ether or ethanol.

Reaction: Cool the tripropylamine solution in an ice bath. Slowly add an equimolar amount of

concentrated hydrochloric acid dropwise from the dropping funnel with continuous stirring.

The reaction is exothermic.
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Precipitation: As the reaction proceeds, tripropylammonium chloride will precipitate out of

the solution as a white solid.

Isolation: After the addition of hydrochloric acid is complete, continue stirring for an additional

30 minutes. Collect the precipitate by vacuum filtration.

Purification: Wash the collected solid with cold diethyl ether to remove any unreacted starting

material.

Drying: Dry the purified tripropylammonium chloride in a vacuum oven at a low

temperature to remove any residual solvent.
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Reactants

Process Product

Tripropylamine
(in Diethyl Ether)

Neutralization Reaction
(Ice Bath)

Hydrochloric Acid

Precipitation Vacuum Filtration Washing
(Cold Diethyl Ether) Vacuum Drying Tripropylammonium

Chloride
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Catalyst

Reaction Cycle

Aqueous Phase
(e.g., NaY)

Q+Cl- exchanges Cl- for Y-
at the interface

Y-

Q+X- exchanges X- for Y-
at the interface

Y-

Organic Phase
(e.g., RX)

Q+Y- reacts with RX
to form RY and Q+X-

RX

Tripropylammonium
Chloride (Q+Cl-)
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organic phase
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Q+X- moves back to the
aqueous phase

Q+X-

Q+X-

Cycle Repeats
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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